3-(Dimethylamino)methyl-1,2,3,4-tetrahydro-7-quinolinol

• Molecular Formula: C12H18N2O
• Molecular Weight: 206.28 g/mol
• IUPAC Name: 3-[(dimethylamino)methyl]-1,2,3,4-tetrahydroquinolin-7-ol
• InChI: InChI=1S/C12H18N2O/c1-14(2)8-9-5-10-3-4-11(15)6-12(10)13-7-9/h3-4,6,9,13,15H,5,7-8H2,1-2H3
• InChI Key: VKAWNWBTMGEAMF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1CC2=C(C=C(C=C2)O)NC1

Description

3-(Dimethylamino)methyl-1,2,3,4-tetrahydro-7-quinolinol is a useful research compound. Its molecular formula is C12H18N2O and its molecular weight is 206.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-(N,N-dimethylamino)methyl-1,2,3,4-tetrahydro-7-methoxyquinoline dihydrochloride (1.0 g) 48% hydrobromic acid (10 ml) was heated under reflux for 4 hr. The reaction mixture was poured into 10% aqueous potassium carbonate and extracted with ethyl acetate. The organic layer was dried and concentrated. The resulting crude crystals were recrystallized from ethyl acetate-hexane to obtain the titled compound (0.81 g). The melting point of its dihydrochloride was 151-152° C. (recrystallizing solvent; methanol-diisopropyl ether).